Cas no 70682-63-2 (2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-)
70682-63-2 structure
Product Name:2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
CAS No:70682-63-2
MF:C13H15NO4S
MW:281.32750248909
CID:566416
PubChem ID:116793
Update Time:2025-04-19
2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
- 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulfonamide
- 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulphonamide
- EINECS 274-743-6
- 2-Naphthalenesulfonamide, 6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
- DTXSID2072099
- 70682-63-2
- 6-Hydroxy-N-(2-hydroxyethyl)-N-metylnaphthalene-2-sulfonamide
- NS00037084
- 6-Hydroxy-N-(2-hydroxyethyl)-N-methyl-2-naphthalenesulfonamide
- N5HY74U44K
-
- Inchi: 1S/C13H15NO4S/c1-14(6-7-15)19(17,18)13-5-3-10-8-12(16)4-2-11(10)9-13/h2-5,8-9,15-16H,6-7H2,1H3
- InChI Key: BNGPSCLHKGSOLB-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=C(C=CC=2C=1)O)(N(C)CCO)(=O)=O
Computed Properties
- Exact Mass: 281.07225
- Monoisotopic Mass: 281.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 77.84
2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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